Reference Substances
Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC20757010 | Dehydro Aripiprazole Hydrochloride | 1008531-60-9 | C23H26Cl3N3O2 |
| VC20756720 | S-[2-(4-Pyridyl)ethyl]Thiolactic Acid, Sodium Salt | 1024357-58-1 | C10H12NNaO2S |
| VC20756726 | Methyl N-Biotinyl-6-amino-2-naphthonate | 1041143-49-0 | C22H25N3O4S |
| VC20748530 | Ethyl-N-(2-methyl-3-nitrophenyl)formimidate | 115118-93-9 | C10H12N2O3 |
| VC20748353 | 4S-4-Dibenzylamino-3-oxo-5-phenyl-pentanonitrile | 156732-12-6 | C₂₅H₂₄N₂O |
| VC20749188 | SIN-1 hydrochloride | 16142-27-1 | C6H11ClN4O2 |
| VC20748528 | Bis(2-acetylmercaptoethyl) sulfone | 17096-46-7 | C8H14O4S3 |
| VC20748156 | 3-tert-Butylsulfanyl-pyridine-2-carbonitrile | 178811-40-0 | C10H12N2S |
| VC20756740 | Methyl beta-D-galactopyranoside | 1824-94-8 | C7H14O6 |
| VC20749670 | 5'-O-(4,4'-Dimethoxytrityl)-2,3'-anhydrothymidine | 191474-13-2 | C31H30N2O6 |
| VC20749687 | Disodium;4-[[(4-nitrophenyl)hydrazinylidene]methyl]benzene-1,3-disulfonate | 193149-77-8 | C₁₃H₉N₃Na₂O₈S₂ |
| VC20757021 | (6-{2-[2-(4-Fluoro-phenyl)-4-(2-hydroxy-phenylcarbamoyl)-5-isopropyl-3-phenyl-d5-pyrrol-1-yl]-ethyl}-2,2-dimethyl-[1,3]-dioxane-4-yl)-acetic Acid, tert-Butyl Ester | 265989-42-2 | C40H47FN2O6 |
| VC20748545 | Octyl-beta-D-glucopyranoside | 29836-26-8 | C14H28O6 |
| VC20747926 | 3,6,9,12,15-PENTAOXAHEPTADECANE-1,17-DIYL BIS-METHANETHIOSULFONATE | 384342-61-4 | C14H30O9S4 |
| VC20749597 | 6-Amino-1,3-dipropyluracil | 41862-14-0 | C10H17N3O2 |
| VC20757018 | Dihydropashanone | 41997-41-5 | C17H18O5 |
| VC20748543 | Myristoylcholine chloride | 4277-89-8 | C19H40ClNO2 |
| VC20756733 | 4-Methylphthalazin-1(2H)-one | 5004-48-8 | C9H8N2O |
| VC20748524 | Zinpyr-4 | 502467-23-4 | C40H31ClN4O5 |
| VC20749691 | Diethyl-2-carbethoxypimelate | 53007-36-6 | C14H24O6 |
| VC20749683 | 4-Chloro-2-nitrobenzaldehyde | 5551-11-1 | C7H4ClNO3 |
| VC20749538 | N-(Methoxycarbonyl)-l-tryptophan methyl ester | 58635-46-4 | C14H16N2O4 |
| VC20748166 | (2S,4S)-4-Methylglutamic acid | 6141-27-1 | C6H11NO4 |
| VC20748159 | 4-Pob-mts | 887407-33-2 | C8H11O6PS2 |
| VC20748506 | 5-Bromo-2-Cyanopyridine | 97483-77-7 | C6H3BrN2 |